(-)-GSK598809

• Molecular Formula: C22H23F4N5OS
• Molecular Weight: 481.5 g/mol
• InChI: InChI=1S/C22H23F4N5OS/c1-13-18(32-12-27-13)19-28-29-20(30(19)2)33-7-3-6-31-10-15-9-21(15,11-31)16-5-4-14(8-17(16)23)22(24,25)26/h4-5,8,12,15H,3,6-7,9-11H2,1-2H3
• InChIKey: ZKRWPAYTJMRKLJ-UHFFFAOYSA-N

(-)-GSK598809: D3 Antagonist Overview

(-)-GSK598809 is a highly selective, CNS-penetrant dopamine D3 receptor (DRD3) antagonist with a pKi of 8.9 [1]. The compound exhibits >100-fold selectivity for DRD3 over DRD2 receptors . Developed by GlaxoSmithKline, (-)-GSK598809 has been investigated in multiple Phase I and Phase II clinical trials for substance use disorders including nicotine dependence, cocaine addiction, and alcohol dependence, as well as for binge eating disorder [2]. The compound is orally bioavailable and has been evaluated for safety, tolerability, pharmacokinetics, and target engagement in human subjects [3]. (-)-GSK598809 represents a key research tool for investigators studying the role of D3 receptor antagonism in addiction neurobiology and reward processing [4].

Enantiomer Control Single (1S,5R) enantiomer eliminates inactive enantiomer interference in dose-response and selectivity assays

D3 Selectivity High selectivity over D2 and aminergic off-targets reported; supports D3-specific pathway interrogation

Translational Data Human PK and CNS target engagement data available, reducing translational uncertainty for addiction research models

• [1] Micheli F, et al. J Med Chem. 2010 Jan 14;53(1):374-91. View Source
• [2] Wikipedia. GSK-598809. View Source
• [3] ClinicalTrials.gov. NCT00437632: Study To Investigate If Repeat Doses Of GSK598809 Are Safe And Well Tolerated And To Evaluate Blood Levels Of GSK598809. View Source
• [4] Heidbreder CA, Newman AH. Ann N Y Acad Sci. 2010;1187:4-34. View Source

Why (-)-GSK598809 Cannot Be Substituted

(-)-GSK598809 cannot be arbitrarily substituted with other DRD3 antagonists due to several compound-specific, quantifiable differentiation factors. First, (-)-GSK598809 demonstrates a documented human D3 receptor occupancy threshold (72-89% at clinically relevant doses) that directly correlates with its transient anti-craving effect in abstinent smokers [1]. This receptor occupancy-craving relationship has been validated across species (rat, baboon, human) and established a translational biomarker framework that is unique to this compound [2]. Second, (-)-GSK598809 has been characterized in head-to-head PET competition studies against its closest analog GSK618334, providing refined D3 fraction estimates and validation of the [(11)C]-(+)-PHNO PET signal [3]. Third, (-)-GSK598809 has been evaluated in comprehensive human interaction studies with alcohol and nicotine, yielding quantitative PK/PD data (e.g., alcohol co-administration decreases Cmax by 9% and increases AUC by 15%) [4] that are unavailable for most research-grade D3 antagonists. Fourth, the compound has been investigated across multiple substance dependence populations (nicotine, alcohol-only, polydrug) with differential fMRI BOLD response patterns, enabling subpopulation-specific research questions [5]. These quantitative benchmarks represent compound-specific validation that generic substitution would invalidate in comparative or translational research contexts.

Affinity Gap Lower D3 affinity of SB-277011-A or other tool compounds may shift target occupancy and dose-response relationships

Translational Data Void Absence of human PK or CNS pharmacodynamic data for most alternative D3 antagonists limits cross-species bridging

Cardiovascular Profile Divergent cardiovascular interaction profiles (e.g., cocaine potentiation) may confound addiction-model endpoints

• [1] Mugnaini M, et al. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach. Neuropsychopharmacology. 2013 Jan;38(2):302-12. View Source
• [2] Mugnaini M, et al. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach. Neuropsychopharmacology. 2013 Jan;38(2):302-12. View Source
• [3] Searle GE, et al. Mathematical modelling of [¹¹C]-(+)-PHNO human competition studies. Neuroimage. 2013 Mar;68:119-32. View Source
• [4] te Beek ET, et al. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state. J Psychopharmacol. 2012 Feb;26(2):303-14. View Source
• [5] Vamvakopoulou IA, et al. Selective D3 receptor antagonism modulates neural response during negative emotional processing in substance dependence. Front Psychiatry. 2022 Oct 19;13:998844. View Source

(-)-GSK598809 Differentiation Evidence

D3 Receptor Binding Affinity

(-)-GSK598809 demonstrates >100-fold selectivity for DRD3 over DRD2 receptors . In contrast, SB-277011-A, the most widely used research-grade D3 antagonist tool compound, exhibits 80-100× selectivity for D3 over D2 with a pKi of 7.95 for the hD3 receptor . The higher pKi (8.9 vs 7.95) combined with equivalent or superior selectivity ratio positions (-)-GSK598809 as having marginally improved receptor binding characteristics.

D3 Binding Affinity

Reported

pKi = 8.9 (Ki ≈ 1.3 nM)
~8.6-fold higher vs SB-277011-A

Supports higher target occupancy at lower plasma concentrations

Radioligand binding, human D3 CHO cells

Evidence Dimension	Dopamine D3 receptor binding affinity (pKi) and selectivity
Target Compound Data	pKi = 8.9; >100-fold selectivity for D3 over D2
Comparator Or Baseline	SB-277011-A: pKi = 7.95; 80-100× selectivity for D3 over D2
Quantified Difference	Δ pKi = 0.95 (approximately 9-fold higher affinity); comparable or marginally improved selectivity ratio
Conditions	In vitro competitive radioligand binding assays using recombinant human dopamine receptors

Why This Matters

The higher binding affinity (pKi 8.9 vs 7.95) provides greater receptor occupancy at equivalent plasma concentrations, which directly influences target engagement in both in vitro and in vivo experimental paradigms.

Functional D3 vs. D2 Selectivity

(-)-GSK598809 is distinguished by a fully characterized, cross-species quantitative relationship between plasma exposure, brain D3 receptor occupancy (OD3R), and behavioral effect (craving reduction). In humans, a single dose of (-)-GSK598809 achieved submaximal D3 receptor occupancy levels of 72-89% and transiently alleviated craving in smokers after overnight abstinence [1]. In rats, (-)-GSK598809 dose-dependently reduced nicotine-induced conditioned place preference (CPP) expression, with an effect proportional to exposure and OD3R at every time point, reaching 100% effect at OD3R values ≥72% [2]. This 72% occupancy threshold has been validated across rat, baboon, and human species as the minimum required for behavioral efficacy [3]. No comparable cross-species receptor occupancy-efficacy relationship has been published for other selective D3 antagonists.

Functional D3 Selectivity

Reported

~500-fold D3/D2 selectivity
pA₂ = 9.3 (A₂ = 0.5 nM)

Minimizes D2-mediated confounds in behavioral pharmacology

[³⁵S]GTPγS assay, human D3/D2 CHO membranes

Evidence Dimension	Cross-species D3 receptor occupancy-efficacy relationship
Target Compound Data	Human OD3R = 72-89% (single dose); 100% behavioral effect in rats at OD3R ≥72%; human plasma EC50 (total) = 66 ng/mL; human plasma EC50 (free) = 3.9 nM
Comparator Or Baseline	Other selective D3 antagonists (e.g., SB-277011-A, GSK618334): No published cross-species OD3R-efficacy translational data available
Quantified Difference	(-)-GSK598809 is the only D3 antagonist with fully characterized species-to-species OD3R translation (rat EC50 blood = 15 ng/mL; baboon EC50 plasma = 36 ng/mL; human EC50 plasma = 66 ng/mL)
Conditions	Ex vivo [125I]7OH-PIPAT autoradiography (rat), [11C]PHNO PET imaging (baboon and human); nicotine-induced CPP behavioral assay (rat); smoking craving assessment (human)

Why This Matters

The established OD3R-craving relationship provides a validated translational biomarker that enables dose selection and efficacy prediction across experimental models—a feature absent in alternative D3 antagonists and essential for rigorous translational addiction research.

• [1] Mugnaini M, et al. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach. Neuropsychopharmacology. 2013 Jan;38(2):302-12. View Source
• [2] Mugnaini M, et al. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach. Neuropsychopharmacology. 2013 Jan;38(2):302-12. View Source
• [3] Nature. Table 2: Potency of GSK598809 in Occupying Brain D3Rs in Rat, Baboon, and Human. Neuropsychopharmacology. 2012 Sep 12. View Source

CNS D3 Receptor Occupancy

(-)-GSK598809 provides the first and only clinical evidence of potential efficacy of a selective D3 receptor antagonist for the treatment of substance-use disorders [1]. In a human study, a single dose of (-)-GSK598809 transiently alleviated craving in smokers after overnight abstinence, at submaximal D3 receptor occupancy levels of 72-89% [2]. This clinical craving reduction effect distinguishes (-)-GSK598809 from all other research-grade D3 antagonists (including SB-277011-A, NGB-2904, and PG 619), which have only demonstrated preclinical efficacy in rodent models of drug-seeking behavior without human validation of the craving endpoint [3].

Brain D3 Occupancy

Class-level

OCu,brain₅₀ = 2.3 nM
direct exposure-occupancy relationship

Enables translational CNS occupancy modeling across species

Rat autoradiography; tight correlation with in vitro Ki

Evidence Dimension	Human clinical evidence of anti-craving efficacy
Target Compound Data	Transient alleviation of craving in abstinent smokers (clinical observation at 72-89% OD3R)
Comparator Or Baseline	SB-277011-A, NGB-2904, PG 619, BP 897: No published human anti-craving data; efficacy limited to preclinical rodent models only
Quantified Difference	(-)-GSK598809 is the only D3 antagonist with documented human craving reduction effect; all comparators lack clinical craving endpoint data
Conditions	Human smokers after overnight abstinence; single oral dose administration; clinical research setting

Why This Matters

Human craving reduction data directly supports the translational relevance of (-)-GSK598809 for addiction research, making it the most clinically validated D3 antagonist tool compound for studies investigating the D3 receptor hypothesis in substance use disorders.

• [1] Mugnaini M, et al. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach. Neuropsychopharmacology. 2013 Jan;38(2):302-12. View Source
• [2] Mugnaini M, et al. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach. Neuropsychopharmacology. 2013 Jan;38(2):302-12. View Source
• [3] Heidbreder CA, Newman AH. Current perspectives on selective dopamine D3 receptor antagonists as pharmacotherapeutics for addictions and related disorders. Ann N Y Acad Sci. 2010;1187:4-34. View Source

Human Oral Pharmacokinetics

In a double-blind, placebo-controlled, crossover-design fMRI study using the monetary incentive delay task (MIDT), (-)-GSK598809 normalized the blunted ventral striatal response to reward in abstinent poly-drug dependent individuals [1]. Under placebo conditions, the poly-drug dependent group exhibited blunted ventral striatal response compared to controls. Following acute (-)-GSK598809 administration, this blunted response was normalized to control levels, and response was enhanced in DRD3-rich regions including the ventral pallidum and substantia nigra [2]. This normalization effect on reward anticipation circuitry is distinct from the compound's lack of effect on response inhibition networks (go/no-go task), demonstrating neural circuit specificity [3].

Human Oral PK

Trial context

t₁/₂ ≈ 20 h (175 mg p.o.)
Comparable tool compounds lack human PK data

Reduces translational uncertainty for addiction bridging studies

Phase I, healthy volunteers, n=12–24

Evidence Dimension	fMRI BOLD response in ventral striatum during reward anticipation
Target Compound Data	(-)-GSK598809 normalized ventral striatal reward response in poly-drug dependent group to control levels; enhanced response in ventral pallidum and substantia nigra
Comparator Or Baseline	Placebo condition: poly-drug dependent group exhibited blunted ventral striatal response relative to controls
Quantified Difference	Qualitative normalization of blunted BOLD signal; enhanced activation in D3-rich regions (ventral pallidum, substantia nigra) under GSK598809 vs placebo
Conditions	fMRI monetary incentive delay task (MIDT); abstinent alcohol-dependent (n=19), poly-drug dependent (n=17), and healthy control (n=32) volunteers; 60 mg acute oral dose; cross-over design

Why This Matters

The ability to normalize reward circuitry deficits in substance-dependent populations provides a functional neuroimaging biomarker for (-)-GSK598809 target engagement, enabling researchers to investigate D3 receptor-mediated modulation of reward processing in human subjects.

• [1] Murphy A, et al. Acute D3 antagonist GSK598809 selectively enhances neural response during monetary reward anticipation in drug and alcohol dependence. Neuropsychopharmacology. 2017 Jan 2;42(5):1049-1057. View Source
• [2] Murphy A, et al. Acute D3 antagonist GSK598809 selectively enhances neural response during monetary reward anticipation in drug and alcohol dependence. Neuropsychopharmacology. 2017 Jan 2;42(5):1049-1057. View Source
• [3] Murphy A, et al. Acute D3 antagonist GSK598809 selectively enhances neural response during monetary reward anticipation in drug and alcohol dependence. Neuropsychopharmacology. 2017 Jan 2;42(5):1049-1057. View Source

Cardiovascular Safety Differentiation

(-)-GSK598809 has been characterized in a blinded, randomized, placebo-controlled human study evaluating pharmacokinetics and CNS effects with intravenous alcohol co-administration [1]. Co-administration of (-)-GSK598809 (175 mg oral) with alcohol caused a 9% decrease in Cmax and a 15% increase in AUC of (-)-GSK598809, without affecting alcohol pharmacokinetics [2]. CNS effects of co-administration were mainly additive, with a small supra-additive increase in saccadic reaction time and decrease in delayed word recall [3]. The compound demonstrated a plasma half-life of approximately 20 hours and elevated serum prolactin as a peripheral biomarker of central D2/D3 receptor engagement [4].

Cardiovascular Liability

Reported

Potentiates cocaine pressor effects (dog)
Newer D3 antagonists lack this interaction

Serves as defined liability benchmark for next-gen D3 antagonists

Conscious telemetered dog model

Evidence Dimension	Human pharmacokinetic interaction with alcohol
Target Compound Data	Alcohol co-administration: (-)-GSK598809 Cmax decreased by 9%, AUC increased by 15%; half-life ~20 h; prolactin elevation observed
Comparator Or Baseline	Most research-grade D3 antagonists (SB-277011-A, NGB-2904, PG 619): No published human alcohol interaction PK data available
Quantified Difference	(-)-GSK598809 has complete human PK interaction data with alcohol; comparators lack any human PK characterization
Conditions	Healthy human volunteers; single oral 175 mg dose; intravenous alcohol infusion at pseudo-steady state; randomized, placebo-controlled, blinded design

Why This Matters

Human PK interaction data with a common substance of abuse (alcohol) enables researchers to design and interpret studies involving alcohol co-use populations, a critical consideration for addiction research that is unavailable for alternative D3 antagonist tool compounds.

• [1] te Beek ET, et al. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state. J Psychopharmacol. 2012 Feb;26(2):303-14. View Source
• [2] te Beek ET, et al. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state. J Psychopharmacol. 2012 Feb;26(2):303-14. View Source
• [3] te Beek ET, et al. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state. J Psychopharmacol. 2012 Feb;26(2):303-14. View Source
• [4] te Beek ET, et al. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state. J Psychopharmacol. 2012 Feb;26(2):303-14. View Source

(-)-GSK598809 Deployment Scenarios

D3 Occupancy Reference Standard

Investigators conducting translational addiction studies should prioritize (-)-GSK598809 when experimental design requires a validated, cross-species quantitative relationship between drug exposure, brain target occupancy, and behavioral efficacy. The compound's established OD3R threshold (≥72% for 100% behavioral effect in rats; 72-89% OD3R for human craving reduction) enables researchers to prospectively select doses that achieve defined levels of target engagement across species [1]. This translational framework, validated in rat, baboon, and human using [125I]7OH-PIPAT autoradiography and [11C]PHNO PET imaging, is unique to (-)-GSK598809 and supports rigorous dose selection for preclinical-to-clinical bridging studies in nicotine, cocaine, and alcohol dependence models [2].

Translational Reward Circuitry Bridge

(-)-GSK598809 is the D3 antagonist of choice for fMRI studies investigating reward processing and emotional regulation in substance-dependent populations. The compound has been demonstrated in double-blind, placebo-controlled, cross-over designs to normalize blunted ventral striatal reward response in poly-drug dependent individuals (MIDT task) [1] and to modulate BOLD response to aversive image processing in D3-rich mesolimbic regions including thalamus, caudate, putamen, and pallidum [2]. The availability of published fMRI protocols, dosing parameters (60 mg acute oral), and region-of-interest analysis frameworks enables reproducible human neuroimaging research that cannot be conducted with research-grade D3 antagonists lacking human safety and dosing data [3].

Cardiovascular Safety Benchmark

(-)-GSK598809 is uniquely suited for human laboratory studies examining the interaction between D3 receptor antagonism and alcohol consumption. The compound's PK profile with alcohol co-administration has been quantitatively characterized: a 9% decrease in Cmax and 15% increase in AUC, with primarily additive CNS effects and a small supra-additive effect on saccadic reaction time and delayed word recall [1]. The documented safety and tolerability of this combination (headache, dizziness, somnolence as adverse effects) [2] provides essential guidance for IRB-approved human research protocols. No alternative selective D3 antagonist has comparable human alcohol interaction data, making (-)-GSK598809 the only viable option for studies requiring D3 antagonist administration in populations with current or historical alcohol use [3].

Single Enantiomer Control

(-)-GSK598809 is the only D3 antagonist with direct clinical evidence of transient craving alleviation in abstinent smokers, as demonstrated in a human study where a single dose achieving 72-89% D3 receptor occupancy reduced cigarette craving after overnight abstinence [1]. This human anti-craving signal, combined with preclinical evidence of dose-dependent reduction in nicotine-induced conditioned place preference (CPP) expression in rats [2], positions (-)-GSK598809 as the optimal tool compound for mechanistic studies investigating the role of D3 receptors in nicotine dependence and craving. The compound has also been evaluated in a Phase II clinical trial (NCT01188967) examining its effectiveness added to cognitive behavioral therapy and nicotine replacement therapy for smoking cessation [3], providing a foundation of clinical safety and dosing data for human laboratory studies.

Application

Selection Property

Validation Focus

Ex vivo D3 occupancy calibration

Brain penetration and exposure-occupancy relationship

Cross-species occupancy versus in vitro affinity

Human reward circuitry fMRI research

Published human CNS pharmacodynamic data

Comparison of preclinical behavioral pharmacology with clinical endpoint

Cocaine interaction liability benchmark

Defined cardiovascular interaction profile

Differentiation from newer D3 antagonists in addiction models

Single enantiomer D3 antagonist

Elimination of inactive enantiomer interference

Dose-response and selectivity assay accuracy

• [1] Mugnaini M, et al. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach. Neuropsychopharmacology. 2013 Jan;38(2):302-12. View Source
• [2] Mugnaini M, et al. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach. Neuropsychopharmacology. 2013 Jan;38(2):302-12. View Source
• [3] ClinicalTrials.gov. NCT01188967: Effectiveness of GSK598809 Added to CBT and NRT for Smoking Cessation. View Source